Cas no 1361740-42-2 (5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid)

• Product Name: 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid
• CAS No: 1361740-42-2
• MF: C₁₂H₇Cl₂NO₃
• MW: 284.094881296158
• CID: 4919500
• Update Time: 2025-10-28

5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid

• Inchi： 1S/C12H7Cl2NO3/c13-8-2-1-6(3-9(8)14)7-4-10(16)11(12(17)18)15-5-7/h1-5,16H,(H,17,18)
• InChI Key： ZTVZJYIRWHLCSG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=NC(C(=O)O)=C(C=1)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 3.8
• Topological Polar Surface Area: 70.4

Additional information on 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid

Introduction to 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic Acid (CAS No. 1361740-42-2) and Its Emerging Applications in Chemical Biology

5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361740-42-2, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a hydroxypicolinic acid core substituted with a 3,4-dichlorophenyl group, exhibits intriguing chemical properties and biological activities that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid consists of a pyridine ring with a hydroxyl group at the 3-position and a dichlorobenzene moiety at the 5-position. This arrangement confers distinct electronic and steric characteristics, enabling the compound to interact with various biological targets. The presence of both hydrophobic and hydrophilic functional groups enhances its solubility in both polar and nonpolar environments, facilitating its use in diverse experimental systems.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Specifically, its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase has been observed in in vitro assays. These findings are particularly relevant given the widespread use of COX inhibitors in the treatment of pain and inflammation.

Moreover, the structural features of 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid make it a valuable scaffold for medicinal chemists seeking to develop novel therapeutic agents. The dichlorophenyl group provides a rigid aromatic platform that can be further modified to optimize binding affinity and selectivity. This flexibility has allowed researchers to design derivatives with enhanced pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have further accelerated the exploration of 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid. Molecular docking studies have been conducted to predict its interactions with target proteins, providing insights into potential mechanisms of action. These simulations have revealed that the compound may bind to pockets on enzymes such as COX-2 and lipoxygenase-5, suggesting its utility as an anti-inflammatory agent.

Another area of interest is the potential application of 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid in cancer research. Preliminary data indicate that this compound may exhibit antiproliferative effects on certain cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. For instance, studies have shown that it can inhibit the activity of kinases such as EGFR (epidermal growth factor receptor) and JAK2 (Janus kinase 2), which are frequently overexpressed in various cancers.

The synthesis of 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid has also been optimized to ensure scalability for industrial applications. Multi-step synthetic routes have been developed that incorporate efficient coupling reactions and purification techniques. These methods have enabled the production of high-purity material suitable for both preclinical studies and commercial development.

In conclusion, 5-(3,4-Dichlorophenyl)-3-hydroxypicolinic acid (CAS No. 1361740-42-2) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with recent advancements in computational modeling and synthetic chemistry, position it as a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully elucidate its mechanisms of action and explore its potential as a lead compound for novel therapeutics.